Cas no 160668-28-0 (methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate)

• Product Name: methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate
• CAS No: 160668-28-0
• MF: C₁₁H₁₁BrO₅
• MW: 303.106043100357
• MDL: MFCD20444444
• CID: 4607958
• Update Time: 2025-07-17

methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-Bromo-2-(2-methoxy-2-oxoethoxy)benzoate
• methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate

• MDL： MFCD20444444
• Inchi： 1S/C11H11BrO5/c1-15-10(13)6-17-9-4-3-7(12)5-8(9)11(14)16-2/h3-5H,6H2,1-2H3
• InChI Key： MHPHCMBOWORGFS-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(Br)=CC=C1OCC(OC)=O

Additional information on methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate

Professional Introduction to Methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate (CAS No. 160668-28-0)

Methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With a CAS number of 160668-28-0, this compound represents a fascinating blend of structural complexity and potential biological activity. Its molecular structure incorporates several key functional groups, including a bromine substituent and an ethoxy group, which contribute to its unique chemical properties and reactivity.

The synthesis of methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate involves a series of carefully orchestrated chemical reactions that highlight the importance of precision in organic synthesis. The presence of the bromine atom at the 5-position of the benzoate ring enhances its utility as a building block in the construction of more complex molecules. This is particularly relevant in the context of drug discovery, where such intermediates can serve as precursors for novel therapeutic agents.

Recent advancements in medicinal chemistry have demonstrated the importance of functionalized benzoate derivatives in developing new drugs. The ethoxy group at the 2-position, combined with the methoxy group on the adjacent carbon, creates a scaffold that is amenable to further modifications. These modifications can be tailored to enhance binding affinity, metabolic stability, and overall pharmacological efficacy. The bromine atom also provides a handle for further functionalization via cross-coupling reactions, making this compound a versatile tool in synthetic chemistry.

In the realm of biological activity, methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate has shown promise in preliminary screenings for various biological targets. Its structural features suggest potential interactions with enzymes and receptors involved in critical cellular pathways. For instance, studies have indicated that benzoate derivatives can modulate inflammatory responses and oxidative stress, which are central mechanisms in many diseases. The bromine substituent may further enhance these effects by influencing electronic distributions and steric interactions.

The compound's solubility profile and stability under different conditions are also important considerations for its practical application. Methyl esters like methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate typically exhibit good solubility in organic solvents, facilitating their use in solution-phase synthesis. Additionally, their stability under various storage conditions makes them suitable for long-term research applications. These properties are crucial for ensuring consistent performance in both laboratory-scale experiments and larger-scale industrial processes.

The role of computational chemistry in understanding the behavior of methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, allow researchers to predict how this compound will interact with biological targets at an atomic level. These predictions can guide experimental design and help optimize synthetic routes, ultimately accelerating the drug discovery process.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of pharmaceutical intermediates. The development of more sustainable synthetic methodologies is essential for reducing environmental impact while maintaining high yields and purity standards. Techniques such as catalytic hydrogenation and solvent-free reactions are being explored to achieve these goals. In the case of methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate, efforts are underway to develop more eco-friendly synthetic routes that minimize waste generation and energy consumption.

The future prospects for methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate are promising, with ongoing studies aimed at uncovering new applications and refining its synthetic pathways. As our understanding of biological systems continues to evolve, so too will our ability to harness compounds like this one for therapeutic purposes. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in realizing this potential fully.

In conclusion, methyl 5-bromo-2-(2-methoxy-2-oxoethoxy)benzoate (CAS No. 160668-28-0) is a compound of significant interest due to its structural features and potential biological activity. Its role as a synthetic intermediate and its potential applications in drug discovery underscore its importance in modern chemical research. As new methodologies and computational tools continue to emerge, we can expect even greater advancements in our ability to utilize this compound effectively.